Cas no 1352244-77-9 (1-bromo-2-fluoro-4-methoxy-5-nitro-benzene)

1-bromo-2-fluoro-4-methoxy-5-nitro-benzene structure

1352244-77-9 structure

Product Name:1-bromo-2-fluoro-4-methoxy-5-nitro-benzene

CAS No:1352244-77-9

MF:C₇H₅BrFNO₃

MW:250.021904706955

MDL:MFCD11847609

CID:2197151

PubChem ID:53403268

Update Time:2024-11-02

1-bromo-2-fluoro-4-methoxy-5-nitro-benzene Chemical and Physical Properties

Names and Identifiers

- 2-Nitro-4-bromo-5-fluoroanisole
- 1-bromo-2-fluoro-4-methoxy-5-nitrobenzene
- DHSGXAGGBXJPEL-UHFFFAOYSA-N
- 4-Bromo-5-fluoro-2-nitroanisole
- TRA0077827
- AK300546
- 1-bromo-2-fluoro-4-methoxy-5-nitro-benzene
- DS-11669
- CS-0041445
- FD10722
- MFCD11847609
- SY117277
- DB-338642
- 1352244-77-9
- CEC24477
- AKOS024257979
- SCHEMBL12491675
- MDL： MFCD11847609
- Inchi： 1S/C7H5BrFNO3/c1-13-7-3-5(9)4(8)2-6(7)10(11)12/h2-3H,1H3
- InChI Key： DHSGXAGGBXJPEL-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(=C(C=1)[N+](=O)[O-])OC)F

Computed Properties

Exact Mass: 248.94368g/mol
Monoisotopic Mass: 248.94368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55
XLogP3: 2.5

1-bromo-2-fluoro-4-methoxy-5-nitro-benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013021834-250mg	4-Bromo-5-fluoro-2-nitroanisole	1352244-77-9	97%	250mg	480.00 USD	2021-06-24
Alichem	A013021834-500mg	4-Bromo-5-fluoro-2-nitroanisole	1352244-77-9	97%	500mg	782.40 USD	2021-06-24
Alichem	A013021834-1g	4-Bromo-5-fluoro-2-nitroanisole	1352244-77-9	97%	1g	1,504.90 USD	2021-06-24
Chemenu	CM248981-10g	1-Bromo-2-fluoro-4-methoxy-5-nitrobenzene	1352244-77-9	95%+	10g	$405	2021-06-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZW313-200mg	1-bromo-2-fluoro-4-methoxy-5-nitro-benzene	1352244-77-9	97%	200mg	444.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZW313-50mg	1-bromo-2-fluoro-4-methoxy-5-nitro-benzene	1352244-77-9	97%	50mg	155.0CNY	2021-07-12
TRC	B692458-25mg	1-Bromo-2-fluoro-4-methoxy-5-nitrobenzene	1352244-77-9		25mg	$ 92.00	2023-04-18
TRC	B692458-50mg	1-Bromo-2-fluoro-4-methoxy-5-nitrobenzene	1352244-77-9		50mg	$ 144.00	2023-04-18
TRC	B692458-100mg	1-Bromo-2-fluoro-4-methoxy-5-nitrobenzene	1352244-77-9		100mg	$ 219.00	2023-04-18
TRC	B692458-250mg	1-Bromo-2-fluoro-4-methoxy-5-nitrobenzene	1352244-77-9		250mg	$ 385.00	2023-04-18

1-bromo-2-fluoro-4-methoxy-5-nitro-benzene Production Method

Production Method 1

345-24-4

1352244-77-9

935288-20-3

Reaction Conditions

1.1 Reagents: Sodium methoxide ; 2 h, 0 °C

Reference

: Macrocyclic compounds as ALK, FAK and JAK2 inhibitors and their preparation and use for the treatment of ALK-, FAK- and JAK2-mediated diseases

, World Intellectual Property Organization, , ,

Production Method 2

345-24-4

1352244-77-9

935288-20-3

Reaction Conditions

1.1 Solvents: Methanol ; 2 h, 0 °C; 20 h, rt

Reference

: Carboxamide and sulfonamide derivatives useful as TEAD modulators and their preparation

, World Intellectual Property Organization, , ,

Production Method 3

345-24-4

1352244-77-9

935288-20-3

Reaction Conditions

1.1 Solvents: Methanol ; 2 h, 0 °C

Reference

: Design, Synthesis, and Anaplastic Lymphoma Kinase (ALK) Inhibitory Activity for a Novel Series of 2,4,8,22-Tetraazatetracyclo[14.3.1.13,7.19,13]docosa-1(20),3(22),4,6,9(21),10,12,16,18-nonaene Macrocycles

Breslin, Henry J.; Lane, Brandon M.; Ott, Gregory R.; Ghose, Arup K.; Angeles, Thelma S.; et al, Journal of Medicinal Chemistry, 2012, 55(1), 449-464

Production Method 4

345-24-4

1352244-77-9

935288-20-3

Reaction Conditions

1.1 Solvents: Methanol ; 2 h, 0 °C; 20 h, rt

Reference

: Preparation of N-pyridinyl and N-benzofuranyl carboxamides and their analogs useful as TEAD modulators

, World Intellectual Property Organization, , ,